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Compound of Interest

Compound Name: 1-Methylcyclopentanol

Cat. No.: B105226

This in-depth technical guide provides a comprehensive overview of the spectroscopic analysis
of 1-methylcyclopentanol, a tertiary alcohol with significant applications in chemical synthesis.
This document is intended for researchers, scientists, and professionals in drug development,

offering detailed data, experimental protocols, and visualizations to aid in the characterization
of this compound.

Molecular Structure and Spectroscopic Overview

1-Methylcyclopentanol (CeH120, MW: 100.16 g/mol ) is a cyclic alcohol whose structure gives
rise to a distinct spectroscopic signature.[1][2][3] This guide will delve into the analysis of its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Logical Relationship of Spectroscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Spectroscopic Analysis of 1-Methylcyclopentanol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105226#spectroscopic-analysis-of-1-
methylcyclopentanol-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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